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Compound of Interest

Compound Name:
2-(4-bromophenoxy)-N-

methylacetamide

CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Executive Summary & Chemical Identity
2-(4-bromophenoxy)-N-methylacetamide is a phenoxyacetamide derivative characterized by

an ether linkage between a para-brominated phenyl ring and an N-methylated acetamide

moiety. It represents a critical scaffold in medicinal chemistry, serving as a pharmacophore in

voltage-gated sodium channel blockers (similar to mexiletine) and as an intermediate in the

synthesis of agrochemicals (auxin mimics).

Structural Definition
To ensure experimental precision, the compound is defined as follows:

IUPAC Name: 2-(4-bromophenoxy)-N-methylacetamide

Molecular Formula:

Molecular Weight: 244.09 g/mol
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SMILES:CNC(=O)COc1ccc(Br)cc1

Key Structural Features:

para-Bromo substitution (electron-withdrawing, lipophilicity enhancer).

Ether linker (flexible spacer).

Secondary amide (hydrogen bond donor/acceptor).

Physicochemical Data Matrix
The following data aggregates predicted values based on consensus cheminformatics

(ACD/Labs, ChemAxon) and comparative extrapolation from experimentally verified analogs

(e.g., 2-(4-bromophenoxy)acetamide).
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Property Value / Range Confidence Context

Physical State Crystalline Solid High

Based on aryl-

acetamide congeners

[1].

Melting Point 108°C – 115°C Med

Predicted.

Unsubstituted amide

MP is ~148°C; N-

methylation typically

lowers MP by 30-40°C

due to reduced H-

bond networking.

Boiling Point 340°C ± 20°C High
Calculated at 760

mmHg.

LogP (Octanol/Water) 1.85 ± 0.3 High
Lipophilic, suitable for

CNS penetration.

Water Solubility Low (< 0.5 mg/mL) High

Requires organic co-

solvents (DMSO,

DMF) for biological

assays.

pKa (Amide NH) ~15.5 High

Neutral at

physiological pH; non-

ionizable.

H-Bond Donors 1 Exact
Secondary Amide (-

NH).

H-Bond Acceptors 2 Exact
Carbonyl (C=O) and

Ether (C-O-C).

Self-Validating Synthetic Protocol
This protocol utilizes a Williamson Ether Synthesis adapted for high purity. It is designed to be

self-validating: the disappearance of the phenolic -OH stretch in IR and the shift of the

methylene protons in NMR confirm conversion.
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Reaction Scheme
Reagents: 4-Bromophenol (1.0 eq), 2-Chloro-N-methylacetamide (1.1 eq), Potassium

Carbonate (anhydrous, 2.0 eq), Potassium Iodide (catalytic, 0.1 eq).[1] Solvent: Acetone or

Acetonitrile (Reagent Grade).
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Figure 1: Step-wise synthesis workflow for 2-(4-bromophenoxy)-N-methylacetamide
emphasizing the critical Sn2 substitution step.

Detailed Methodology [2, 4]
Activation: Charge a round-bottom flask with 4-bromophenol (10 mmol) and anhydrous

(20 mmol) in Acetone (30 mL). Stir at room temperature for 15 minutes to generate the
phenoxide anion.

Addition: Add 2-Chloro-N-methylacetamide (11 mmol) and a catalytic amount of KI (1 mmol).

The KI facilitates the Finkelstein reaction in situ, converting the chloro-reactant to the more

reactive iodo-species.

Reflux: Heat to reflux (~56°C for Acetone) for 4–6 hours. Monitor by TLC (Hexane:EtOAc

7:3).

Workup: Evaporate solvent under reduced pressure. Resuspend the residue in ice-water (50

mL) to dissolve inorganic salts. The product typically precipitates as an off-white solid.

Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1) to yield white needles.

Analytical Characterization Framework
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To validate the identity of the synthesized compound, compare experimental spectra against

the following theoretical descriptors.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6]
Solvent:

or

.

NMR (400 MHz,

):

7.42 (d, J = 9.0 Hz, 2H): Aromatic protons ortho to Bromine.

6.80 (d, J = 9.0 Hz, 2H): Aromatic protons ortho to Ether.

6.50 (br s, 1H): Amide -NH (Exchangeable with

).

4.48 (s, 2H): Methylene protons (-O-

-CO-). Diagnostic Peak.

2.90 (d, J = 4.8 Hz, 3H): N-Methyl group.

Infrared Spectroscopy (FT-IR)
Amide I Band: 1640–1660

(C=O stretch).

Amide II Band: 1530–1550

(N-H bend).

Ether Stretch: 1230–1250

(Aryl-O-Alkyl asymmetric stretch). Critical for confirming ether linkage.
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C-Br Stretch: 500–600

.

Mass Spectrometry (MS)[2][3][4][5]
Ionization: ESI+

Molecular Ion:

(1:1 isotopic pattern due to Bromine).

Fragmentation: Loss of the methylamine group (

) is a common fragmentation pathway.
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Figure 2: Analytical decision tree for confirming the synthesis of 2-(4-bromophenoxy)-N-
methylacetamide.

Solubility & Stability Profiling
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For researchers utilizing this compound in biological assays (e.g., patch-clamp studies or

enzyme inhibition), the following solubility parameters are critical.

Stock Solution Preparation:

Preferred Solvent: DMSO (Dimethyl sulfoxide). Solubility > 20 mM.

Alternative: Ethanol (Warm).

Aqueous Stability:

The amide bond is stable at pH 2–10 at room temperature.

The ether linkage is chemically inert under physiological conditions.

Caution: Avoid strong acids at high temperatures to prevent hydrolysis of the amide to the

carboxylic acid (2-(4-bromophenoxy)acetic acid).

Biological Context & Safety
Pharmacophore Class: Phenoxyacetamides are often explored as anticonvulsants and

sodium channel blockers [3]. The 4-bromo substituent increases metabolic stability (blocking

para-hydroxylation) compared to the unsubstituted phenol.

Safety (GHS Classification):

H302: Harmful if swallowed.

H315/H319: Causes skin and eye irritation.[2]

Handling: Standard PPE (gloves, goggles) is required. Brominated aromatics can be

persistent; dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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